Cas no 111860-00-5 (2-Bromo-5-methyl-1-benzothiophene)
111860-00-5 structure
Product Name:2-Bromo-5-methyl-1-benzothiophene
CAS No:111860-00-5
MF:C9H7BrS
MW:227.120880365372
MDL:MFCD05865140
CID:129444
PubChem ID:2794769
Update Time:2025-04-18
2-Bromo-5-methyl-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,2-bromo-5-methyl-
- 2-bromo-5-methyl-1-benzothiophene
- 2-bromo-5-methylbenzo[b]thiophene
- Benzo[b]thiophene,2-bromo-5-methyl
- BUTTPARK 99\04-85
- MS-22218
- MFCD05865140
- FT-0642734
- DTXSID50383395
- 111860-00-5
- A802424
- DB-041014
- 2-Bromo-5-methyl-1-benzothiophene
-
- MDL: MFCD05865140
- Inchi: 1S/C9H7BrS/c1-6-2-3-8-7(4-6)5-9(10)11-8/h2-5H,1H3
- InChI Key: HZPBPLLBZYSGBI-UHFFFAOYSA-N
- SMILES: BrC1=CC2C=C(C)C=CC=2S1
Computed Properties
- Exact Mass: 225.94500
- Monoisotopic Mass: 225.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.561
- Melting Point: 92 °C
- Boiling Point: 302.3°Cat760mmHg
- Flash Point: 136.6°C
- Refractive Index: 1.68
- PSA: 28.24000
- LogP: 3.97220
2-Bromo-5-methyl-1-benzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B808808-50mg |
2-Bromo-5-methyl-1-benzothiophene |
111860-00-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B808808-100mg |
2-Bromo-5-methyl-1-benzothiophene |
111860-00-5 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B808808-500mg |
2-Bromo-5-methyl-1-benzothiophene |
111860-00-5 | 500mg |
$ 250.00 | 2022-06-06 | ||
| abcr | AB226320-1 g |
2-Bromo-5-methyl-1-benzothiophene; 95% |
111860-00-5 | 1g |
€186.50 | 2023-04-27 | ||
| abcr | AB226320-1g |
2-Bromo-5-methyl-1-benzothiophene, 95%; . |
111860-00-5 | 95% | 1g |
€193.00 | 2025-02-20 |
2-Bromo-5-methyl-1-benzothiophene Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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